Cas no 1261466-67-4 (2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl)

• Product Name: 2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl
• CAS No: 1261466-67-4
• MF: C₁₅H₉BrF₆
• MW: 383.126384496689
• CID: 4994867
• Update Time: 2025-10-29

2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl

• Inchi： 1S/C15H9BrF6/c16-8-9-5-6-11(13(7-9)15(20,21)22)10-3-1-2-4-12(10)14(17,18)19/h1-7H,8H2
• InChI Key： KBHXLNPVHMSUMN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(F)(F)F)C=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl

2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl: A Comprehensive Overview

The compound with CAS No. 1261466-67-4, known as 2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which features two trifluoromethyl groups attached to the 2-positions of a biphenyl system and a bromomethyl group at the 4-position of one of the phenyl rings. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of biphenyl derivatives like this compound in constructing complex molecular architectures. The trifluoromethyl groups are known for their strong electron-withdrawing effects, which can significantly influence the reactivity of the molecule in both nucleophilic and electrophilic substitution reactions. This property has been exploited in the development of novel catalysts and ligands for transition metal-catalyzed reactions. For instance, researchers have demonstrated that 2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl can serve as an effective ligand in palladium-catalyzed cross-coupling reactions, enhancing both the yield and selectivity of these processes.

The bromomethyl group at the 4-position introduces additional functionality to the molecule. This substituent is particularly useful in alkylation reactions, where it can act as a leaving group or participate in nucleophilic substitutions. Recent studies have shown that this compound can be employed in the synthesis of biaryl structures, which are widely used in pharmaceuticals and agrochemicals. The ability to manipulate the substituents on the biphenyl core allows chemists to fine-tune the electronic properties of the molecule, making it adaptable to a wide range of applications.

From a structural standpoint, 2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl exhibits a high degree of symmetry due to the placement of its substituents. This symmetry not only simplifies its synthesis but also contributes to its stability under various reaction conditions. The biphenyl system itself is known for its rigidity and planarity, which are advantageous in applications requiring precise molecular geometry, such as in crystal engineering or supramolecular chemistry.

Recent research has also focused on the environmental impact and degradation pathways of this compound. Given its potential use in industrial applications, understanding its behavior under different environmental conditions is crucial for assessing its safety and sustainability. Studies have shown that biphenyl derivatives like this compound can undergo photochemical degradation under UV light, leading to the formation of less complex byproducts. These findings underscore the importance of considering eco-friendly practices in the synthesis and application of such compounds.

In conclusion, 2,2'-Bis(trifluoromethyl)-4-bromomethylbiphenyl represents a versatile platform for exploring new chemical transformations and materials. Its unique combination of substituents makes it a valuable tool in organic synthesis, with potential applications ranging from drug discovery to advanced materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.